![molecular formula C13H15N3 B2841023 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline CAS No. 925438-66-0](/img/structure/B2841023.png)
2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline
Overview
Description
2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a member of the imidazo[1,2-a]pyridine family, which has been extensively studied for its biological activities.
Scientific Research Applications
Optoelectronic Devices
Imidazo[1,5-a]pyridine derivatives, which include the compound , have shown great potential in the field of materials science . They have been used in the development of optoelectronic devices due to their unique chemical structure and versatility .
Sensors
These compounds have also been used in the creation of sensors . Their optical behaviors and biological properties make them suitable for this application .
Anti-cancer Drugs
Imidazo[1,5-a]pyridine derivatives have been reported to have promising applications in the pharmaceutical field . Specifically, they have been used in the development of anti-cancer drugs . For example, 2-phenyl-5,6,7,8-tetrahydroimidazo[1,2-b]pyridazine derivatives bearing sulfonamides have shown excellent anticancer activities against MCF-7 and SK-MEL-28 cancer cell lines .
Emitters for Confocal Microscopy and Imaging
The unique optical behaviors of these compounds have led to their use as emitters for confocal microscopy and imaging .
Antibacterial Agents
Hydrazone derivatives of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide have shown excellent antibacterial activity . This suggests that the compound could potentially be used in the development of new antibacterial agents.
Inhibitors of PgQC
Tetrahydro-imidazo[4,5-c]pyridine derivatives have been used in the development of PgQC inhibitors . Given the structural similarities, it’s possible that the compound could also be used for this purpose.
properties
IUPAC Name |
2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)aniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3/c14-11-6-2-1-5-10(11)12-9-16-8-4-3-7-13(16)15-12/h1-2,5-6,9H,3-4,7-8,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHVWKGSFISWDQH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C=C(N=C2C1)C3=CC=CC=C3N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.